Boc-L-4-Fluorophenylalanine
Overview
Description
Boc-L-4-Fluorophenylalanine is a fluoroamino acid and a derivative of L-phenylalanine . It is a substrate for tyrosine hydroxylase (TH) that has been used to study the regulation of that enzyme .
Synthesis Analysis
The synthesis of this compound involves several steps. The amino and carbonyl groups on the molecule can passivate the unsaturated lead defects at grain boundaries (GBs), and the benzene ring structure can simultaneously interact with the electron-deficient I2 defects inevitably generated during device preparation .
Chemical Reactions Analysis
The chemical reactions involving this compound are complex and varied. The introduction of fluorine into phenylalanine (Phe) can modulate the acidity, basicity, hydrophobicity, geometry, conformation, reactivity, and moreover the bioavailability of the analogue .
Scientific Research Applications
Boc-L-4-Fluorophenylalanine has been used in studies involving the mischarging of Escherichia coli tRNA with analogues of phenylalanine, demonstrating its application in understanding protein synthesis and tRNA function (Baldini et al., 1988).
It has been utilized in the synthesis of erythro-N-Boc-β-mercapto-l-phenylalanine for native chemical ligation at phenylalanine, a process important in peptide synthesis and the study of protein-protein interactions (Crich & Banerjee, 2007).
This compound plays a significant role in the development of tumor-specific probes, particularly in the context of L-type amino acid transporter 1 (LAT1), which is highly upregulated in cancers. This makes it useful for PET imaging studies in cancer research (Watabe et al., 2017).
This compound is instrumental in the synthesis of various amino acid derivatives, as seen in the preparation of N-Boc-4-Aminomethyl-L-phenylalanine, which is relevant in medicinal chemistry (Hartman & Halczenko, 1991).
The compound is predominantly transported by system L in human glioblastoma cells, suggesting its potential use in therapies like boron neutron capture therapy (BNCT) (Yoshimoto et al., 2013).
This compound is used in the synthesis of α,α-disubstituted 4-phosphonophenylalanine analogues as phosphotyrosyl mimetics, important in the study of cellular signal transduction (Oishi et al., 2004).
It's also involved in the synthesis of 4-substituted phenylalanines by cross-coupling reactions, demonstrating its importance in the development of novel pharmaceuticals (Firooznia et al., 1998).
Mechanism of Action
Target of Action
Boc-L-4-Fluorophenylalanine is a derivative of L-phenylalanine . It is a substrate for tyrosine hydroxylase (TH), an enzyme that plays a crucial role in the biosynthesis of catecholamines.
Mode of Action
The compound interacts with its target, tyrosine hydroxylase, influencing the regulation of this enzyme. The introduction of fluorine into phenylalanine can modulate the acidity, basicity, hydrophobicity, geometry, conformation, reactivity, and moreover the bioavailability of the analogue.
Biochemical Pathways
This compound affects the biochemical pathways involved in the synthesis of catecholamines. It influences the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevents exercise-induced muscle damage .
Pharmacokinetics
The introduction of fluorine into phenylalanine can modulate the bioavailability of the analogue.
Result of Action
The molecular and cellular effects of this compound’s action are complex and varied. It plays a significant role in the development of tumor-specific probes, particularly in the context of L-type amino acid transporter 1 (LAT1), which is highly upregulated in cancers. This makes it useful for PET imaging studies in cancer research.
Action Environment
Safety and Hazards
Future Directions
Boc-L-4-Fluorophenylalanine has been explored for highly efficient and stable inverted perovskite solar cells . The introduction of multifunctional this compound additive can effectively achieve high-quality perovskite films with defects passivation and water isolation . This study provides a multipronged strategy to the future design of perovskite solar cells with higher efficiency and enhanced stability .
properties
IUPAC Name |
(2S)-3-(4-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCXSXRAUMLKRRL-NSHDSACASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC1=CC=C(C=C1)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60427310 | |
Record name | N-(tert-Butoxycarbonyl)-4-fluoro-L-phenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60427310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41153-30-4 | |
Record name | N-(tert-Butoxycarbonyl)-4-fluoro-L-phenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60427310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 41153-30-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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